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Compound of Interest

Compound Name: EMD534085

Cat. No.: B1684020

Technical Support Center: EMD534085

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the proper storage and handling of EMD534085
powder.

Frequently Asked Questions (FAQs)

Q1: How should EMD534085 powder be stored upon receipt?

Al: Upon receipt, EMD534085 powder should be stored under dry, dark conditions. For short-
term storage (days to weeks), 0 - 4°C is acceptable. For long-term storage (months to years), it
is recommended to store the powder at -20°C.[1] Properly stored, the powder is stable for at
least four years.[2]

Q2: What is the recommended solvent for dissolving EMD534085 powder?

A2: The recommended solvent for EMD534085 is Dimethyl Sulfoxide (DMSO).[1][2] It is soluble
in DMSO at a concentration of = 26 mg/mL (54.56 mM).[3][4] The compound is not soluble in
water.[1] For best results, use newly opened, anhydrous DMSO as hygroscopic DMSO can
negatively impact solubility.[4]

Q3: How should I store stock solutions of EMD534085?

A3: Stock solutions of EMD534085 in DMSO should be stored at -80°C for up to two years or
at -20°C for up to one year.[3][4]
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Q4: Is EMD534085 light sensitive?

A4: While not explicitly stated, it is good laboratory practice to store chemical compounds,
including EMD534085, in the dark to prevent potential photodegradation.[1]

Q5: What are the shipping conditions for EMD5340857

A5: EMD53408S5 is typically shipped at room temperature as a non-hazardous chemical and is
stable for several weeks under these conditions.[1][2]

Troubleshooting Guide

Q1: I am having difficulty dissolving the EMD534085 powder in DMSO. What can | do?
Al: If you are experiencing solubility issues, you can try the following:

o Warm the solution: Gently warm the tube containing the solution at 37°C.[5]

o Use sonication: Shake the tube in an ultrasonic bath for a short period.[5]

o Use fresh DMSO: Ensure you are using a fresh, anhydrous supply of DMSO, as absorbed
water can affect solubility.[4]

Q2: My EMD534085 solution appears to have precipitated after being frozen. Is it still usable?

A2: Precipitation can sometimes occur upon freezing and thawing. To attempt to redissolve the
compound, you can warm the solution to 37°C and vortex or sonicate it.[5] If the precipitate
does not go back into solution, it may indicate degradation or saturation, and it is advisable to
prepare a fresh stock solution.

Quantitative Data Summary
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Parameter Condition Value Reference

Short-term (days to
Powder Storage 0-4°C [1]
weeks)

Long-term (months to

-20°C [11[2][3]
years)
Stability > 4 years [2]
Solubility Solvent DMSO [L1121[31[4115]
Concentration in > 26 mg/mL (54.56

[31[4]

DMSO mM)
Stock Solution

-20°C Up to 1 year [3114]
Storage
-80°C Up to 2 years [3114]

Experimental Protocols

Protocol for Preparing a 10 mM Stock Solution of EMD534085 in DMSO
o Materials:

o EMD534085 powder (Molecular Weight: 476.53 g/mol )[3]

o Anhydrous DMSO

o Sterile microcentrifuge tubes

o Calibrated pipette
» Procedure:

1. Allow the EMD534085 powder vial to equilibrate to room temperature before opening to
prevent condensation.
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2. Weigh out the desired amount of EMD534085 powder. For example, to prepare 1 mL of a
10 mM stock solution, you will need 4.765 mg of the powder.

3. Add the appropriate volume of anhydrous DMSO to the powder. For the example above,
add 1 mL of DMSO.

4. Vortex the solution until the powder is completely dissolved. If necessary, gently warm the
tube to 37°C or place it in an ultrasonic bath for a few minutes to aid dissolution.[5]

5. Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles.

6. Store the aliquots at -20°C for up to one year or at -80°C for up to two years.[3][4]

Visualizations

Preparation

@—P{ Weigh EMD534085 Powder H Add Anhydrous DMSO H Vortex/Sonicate/Warm to Dissolve }—P{ Aliquot into Single-Use Tubes H Store at -20°C or -80°C }—»@

Click to download full resolution via product page

Caption: Experimental workflow for preparing EMD534085 stock solution.
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Issue: Powder not dissolving
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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